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Compound of Interest

Compound Name: 2,2,3-Trimethylheptane

Cat. No.: B12651796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the core molecular properties of 2,2,3-
trimethylheptane, a branched alkane. The focus is on its molecular formula and weight,

supported by theoretical calculations and a summary of the empirical methods used for their

determination.

Molecular Formula and Structure
2,2,3-Trimethylheptane is a saturated hydrocarbon. Its nomenclature dictates a seven-carbon

main chain (heptane) with three methyl group substituents. Two methyl groups are located on

the second carbon atom, and one is on the third.

Based on this structure, the molecular formula is derived as C₁₀H₂₂.[1][2][3][4] This conforms to

the general formula for alkanes, CₙH₂ₙ₊₂.

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 2,2,3-trimethylheptane, based on its molecular formula C₁₀H₂₂, is detailed

below.
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Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 10 12.011 120.110

Hydrogen H 22 1.008 22.176

Total 142.286

The precise monoisotopic mass is approximately 142.28 g/mol .[1][2][4]

Experimental Protocols for Structural Elucidation
The determination of the molecular formula and weight of a novel or unknown compound is a

foundational step in chemical analysis. For a hydrocarbon like 2,2,3-trimethylheptane, the

primary techniques employed are elemental analysis and mass spectrometry.

Elemental Analysis via Combustion
This technique determines the mass percentages of the constituent elements (carbon and

hydrogen) in a sample, which leads to the empirical formula.

Methodology:

Sample Preparation: A precisely weighed sample of the hydrocarbon is placed in a

combustion tube.

Combustion: The sample is heated to a high temperature in a stream of pure oxygen. This

process quantitatively converts all carbon to carbon dioxide (CO₂) and all hydrogen to water

(H₂O).[5][6][7]

Detection: The resulting gases are passed through separate traps containing absorbents.

The increase in mass of these traps corresponds to the mass of CO₂ and H₂O produced.

Calculation:

From the mass of CO₂ and H₂O, the masses and percentages of Carbon and Hydrogen in

the original sample are calculated.
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These percentages are used to determine the simplest whole-number ratio of atoms,

yielding the empirical formula.

Molecular Weight Determination by Mass Spectrometry
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules.[8][9] It provides the exact molecular weight, allowing for the

determination of the molecular formula from the empirical formula.

Methodology:

Ionization: The gaseous sample is bombarded with a high-energy electron beam (Electron

Impact Ionization), causing a molecule to lose an electron and form a positively charged

molecular ion (M⁺).[10]

Acceleration: The newly formed ions are accelerated by an electric field into the mass

analyzer.

Deflection: The ions are deflected by a magnetic field. The degree of deflection is inversely

proportional to the mass-to-charge ratio of the ion; lighter ions are deflected more than

heavier ones.[10]

Detection: A detector records the relative abundance of ions at each m/z value. The peak

with the highest mass-to-charge ratio typically corresponds to the molecular ion, directly

indicating the molecular weight of the compound.[11][12] For alkanes, the molecular ion

peak's intensity decreases with increased branching.[13]

Logical Workflow for Characterization
The logical process for determining the molecular formula and weight of a hydrocarbon like

2,2,3-trimethylheptane is outlined in the diagram below. This workflow begins with the pure

sample and proceeds through orthogonal analytical techniques to confirm its identity.
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Caption: Workflow for the determination of molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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